Cas no 918525-77-6 (1-(Furan-2-YL)-7-hydroxyheptan-1-one)

1-(Furan-2-YL)-7-hydroxyheptan-1-one structure
918525-77-6 structure
Product Name:1-(Furan-2-YL)-7-hydroxyheptan-1-one
CAS No:918525-77-6
MF:C11H16O3
MW:196.242943763733
CID:773854
Update Time:2023-08-03

1-(Furan-2-YL)-7-hydroxyheptan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanone, 1-(2-furanyl)-7-hydroxy-
    • 1-(furan-2-yl)-7-hydroxyheptan-1-one
    • 1-(2-furyl)-7-hydroxy-1-heptanone
    • 1-(Furan-2-YL)-7-hydroxyheptan-1-one
    • Inchi: 1S/C11H16O3/c12-8-4-2-1-3-6-10(13)11-7-5-9-14-11/h5,7,9,12H,1-4,6,8H2
    • InChI Key: QRXUHCJQTKFIEE-UHFFFAOYSA-N
    • SMILES: OCCCCCCC(C1=CC=CO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 168
  • Topological Polar Surface Area: 50.4
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk